Cas no 1692027-00-1 (3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1692027-00-1
• MF: C₉H₈ClF₄N
• MW: 241.61313533783
• CID: 6201760
• PubChem ID: 103053146
• Update Time: 2025-10-24

3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• 1692027-00-1
• EN300-1932099
• AKOS032965410

• Inchi： 1S/C9H8ClF4N/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3,8H,4,15H2
• InChI Key： KWQLMGJPBAASCX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 241.0281396g/mol
• Monoisotopic Mass: 241.0281396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1692027-00-1)

3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1692027-00-1) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and halogenated phenyl moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 5-chloro-2-fluorophenyl group with a 1,1,1-trifluoropropan-2-amine backbone, making it a subject of interest for researchers exploring structure-activity relationships (SAR) and bioisosteric replacements in medicinal chemistry.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine as a valuable building block. Fluorination is a key strategy in drug design, as it often enhances metabolic stability, bioavailability, and binding affinity. Recent studies highlight the role of trifluoromethylated amines in modulating pharmacokinetic properties, aligning with industry trends toward precision medicine and targeted therapies. Researchers frequently search for "fluorinated amine synthesis" or "CAS 1692027-00-1 applications," reflecting the compound's relevance in cutting-edge science.

From a synthetic perspective, 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine can be prepared via multi-step organic transformations, including nucleophilic aromatic substitution and reductive amination. Its chiral center at the propan-2-amine position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis. Laboratories focusing on high-throughput screening often utilize this compound to explore novel enzyme inhibitors or receptor modulators, addressing common search queries like "fluorophenyl derivatives in drug discovery."

Environmental and regulatory considerations are equally critical. While not classified as hazardous, the compound's halogenated nature warrants careful handling under standard laboratory protocols. Its stability under various pH conditions makes it suitable for formulation studies, a frequent concern for pharmaceutical developers searching for "amine stability in aqueous solutions." Additionally, its lipophilicity (logP) and hydrogen-bonding capacity are frequently analyzed to predict blood-brain barrier permeability, a trending topic in neuroscience research.

In agrochemical applications, 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine serves as a precursor for crop protection agents, leveraging the fluoro-chloro synergy observed in pest control. This aligns with global searches for "sustainable fluorinated pesticides" as agriculture shifts toward eco-friendly solutions. The compound's systemic activity in plants is under investigation, particularly for its potential to combat resistant pathogen strains.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR), mass spectrometry, and HPLC purity assays. These techniques address common quality control questions like "how to quantify fluorinated amines"—a frequent query in analytical chemistry forums. Patent literature reveals its inclusion in proprietary formulations, emphasizing its commercial viability without disclosing sensitive proprietary data.

Future research directions may explore its polypharmacology potential or derivatization into bioconjugates for diagnostic imaging. As AI-driven molecular docking studies gain traction, 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine could emerge as a scaffold for virtual screening campaigns, answering searches for "computational chemistry of fluorophenyl amines." Its balanced molecular weight (248.6 g/mol) and rotatable bond count further comply with Lipinski's Rule of Five, a staple metric in drug-likeness predictions.

In summary, 3-(5-chloro-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1692027-00-1) represents a versatile fluorinated intermediate with cross-disciplinary applications. Its alignment with trending search terms—from "fluorine in medicinal chemistry" to "chiral amine catalysts"—underscores its scientific importance while adhering to safety and regulatory standards. Continued innovation in its synthetic and applicative domains will likely sustain its prominence in peer-reviewed literature and industrial R&D pipelines.